![molecular formula C14H18N4O2 B3009547 N-(4-Cyanooxan-4-yl)-6-(dimethylamino)pyridine-3-carboxamide CAS No. 2194842-18-5](/img/structure/B3009547.png)
N-(4-Cyanooxan-4-yl)-6-(dimethylamino)pyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-Cyanooxan-4-yl)-6-(dimethylamino)pyridine-3-carboxamide, also known as 'CDP' is a chemical compound that has gained significant attention in the scientific research community due to its unique properties. CDP is a pyridine derivative that has the potential to be used in various fields of scientific research, including drug discovery, biochemistry, and molecular biology.
Mechanism of Action
CDP works by inhibiting the activity of the enzyme HMG-CoA reductase, which is involved in the biosynthesis of cholesterol. By inhibiting this enzyme, CDP can reduce the levels of cholesterol in the body, which can help to prevent the development of cardiovascular diseases.
Biochemical and Physiological Effects:
CDP has been shown to have a number of biochemical and physiological effects on the body, including reducing the levels of cholesterol in the blood, improving insulin sensitivity, and reducing inflammation. These effects make CDP a promising compound for the development of drugs to treat a range of diseases, including cardiovascular diseases, diabetes, and inflammatory disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using CDP in lab experiments is its high purity and stability, which makes it easy to work with and ensures consistent results. However, one limitation of using CDP is its high cost, which can make it difficult to use in large-scale experiments.
Future Directions
There are a number of potential future directions for the use of CDP in scientific research. One area of interest is the development of new drugs to treat cardiovascular diseases, which could use CDP as a key component. Another potential area of research is the use of CDP in the development of new treatments for diabetes and inflammatory disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of CDP and how it can be used to improve human health.
Synthesis Methods
CDP can be synthesized using a multistep process that involves the reaction of 4-cyanooxan-4-yl chloride with 6-(dimethylamino)pyridine-3-carboxamide in the presence of a base. The resulting product is then purified using column chromatography to obtain pure CDP.
Scientific Research Applications
CDP has been extensively studied for its potential use in drug discovery, where it has been shown to have a significant impact on the development of new drugs. CDP has been found to inhibit the activity of enzymes that are involved in the biosynthesis of cholesterol, which is a key target in the development of drugs to treat cardiovascular diseases.
properties
IUPAC Name |
N-(4-cyanooxan-4-yl)-6-(dimethylamino)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O2/c1-18(2)12-4-3-11(9-16-12)13(19)17-14(10-15)5-7-20-8-6-14/h3-4,9H,5-8H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQJHJFCCACMODE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=C(C=C1)C(=O)NC2(CCOCC2)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Cyanooxan-4-yl)-6-(dimethylamino)pyridine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.